[(R)-(+)-5,5'-Bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole][4-cyano-3-nitrobenzenecarboxylato][1,2,3-n-2-propenyl]iridium(III)

• InChI: InChI=1S/C38H28O4P2.C8H3N2O4.C3H5.Ir/c1-5-13-27(14-6-1)43(28-15-7-2-8-16-28)33-23-21-31-37(41-25-39-31)35(33)36-34(24-22-32-38(36)42-26-40-32)44(29-17-9-3-10-18-29)30-19-11-4-12-20-30;9-4-6-2-1-5(8(11)12)3-7(6)10(13)14;1-3-2;/h1-24H,25-26H2;2-3H,(H,11,12);3H,1-2H2;/q;-1
• InChI Key: WNUGBSVEKALVKR-UHFFFAOYSA-N
• Canonical SMILES: [CH2][CH][CH2].C1OC2=C(O1)C(=C(C=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)C5=C(C=CC6=C5OCO6)P(C7=CC=CC=C7)C8=CC=CC=C8.C1=[C-]C(=CC(=C1C#N)[N+](=O)[O-])C(=O)O.[Ir]
• Molecular Formula: C49H36IrN2O8P2-
• Molecular Weight: 1035.0 g/mol
• CAS RN: 1208092-27-6

Description

[(R)-(+)-5,5'-Bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole][4-cyano-3-nitrobenzenecarboxylato][1,2,3-n-2-propenyl]iridium(III) is a useful research compound. Its molecular formula is C49H36IrN2O8P2- and its molecular weight is 1035 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalysis and Organic Synthesis:

  • Asymmetric Hydrogenation: Chiral iridium complexes, including those with diphosphine ligands similar to the one , are used in asymmetric hydrogenation. These complexes facilitate high enantioselectivity and efficiency in the hydrogenation of quinoxalines and other substrates (Nagano et al., 2012).
  • Enantioselective Cycloadditions: Lewis-acid iridium complexes have been used in the enantioselective 1,3-dipolar cycloaddition of nitrones to methacrolein, demonstrating high enantioselectivity and endo selectivity (Carmona et al., 2005).

• Material Science and Photophysics:

  • Phosphorescent Iridium Complexes: Phosphorescent iridium complexes with diphosphine ligands have been studied for their potential in organic light-emitting diodes (OLEDs) and other photonic applications, thanks to their excellent photophysical properties (Zhang et al., 2016).

• Biomedical Applications:

  • Anticancer Activity: Certain iridium complexes with diphosphine ligands have been investigated for their anticancer properties. These complexes can target specific cellular components like lysosomes and induce cell death through different mechanisms (Liu et al., 2019).